Cas no 1391733-57-5 (1-methyl-5-(2-methylpropan-2-yl)oxycarbonyl-6,7-dihydro-4H-triazolo4,5-cpyridine-7-carboxylic acid)

• Product Name: 1-methyl-5-(2-methylpropan-2-yl)oxycarbonyl-6,7-dihydro-4H-triazolo4,5-cpyridine-7-carboxylic acid
• CAS No: 1391733-57-5
• MF: C₁₂H₁₈N₄O₄
• MW: 282.295722484589
• CID: 4593457
• Update Time: 2025-10-18

1-methyl-5-(2-methylpropan-2-yl)oxycarbonyl-6,7-dihydro-4H-triazolo4,5-cpyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(tert-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-[1,2,3]triazolo[4,5-c]pyridine-7-carboxylic acid
• 1-Methyl-5-[(2-methylpropan-2-yl)oxycarbonyl]-6,7-dihydro-4H-triazolo[4,5-c]pyridine-7-carboxylic acid
• AM805191
• W14874
• 5-(t-Butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-[1,2,3]triazolo[4,5-c]pyridine-7-carboxylic acid
• 5-(tert-butoxycarbonyl)-1-methyl-4,5,6,7-tetrahydro-1H-[1,2,3]triazolo[4,5-c]pyridine-7-carboxylicacid
• 1-methyl-5-(2-methylpropan-2-yl)oxycarbonyl-6,7-dihydro-4H-triazolo4,5-cpyridine-7-carboxylic acid

• Inchi： 1S/C12H18N4O4/c1-12(2,3)20-11(19)16-5-7(10(17)18)9-8(6-16)13-14-15(9)4/h7H,5-6H2,1-4H3,(H,17,18)
• InChI Key： XVFGRNPTDDWFIY-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(C(C(=O)O)C1)N(C)N=N2)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 409
• XLogP3: -0.3
• Topological Polar Surface Area: 97.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 1-methyl-5-(2-methylpropan-2-yl)oxycarbonyl-6,7-dihydro-4H-triazolo4,5-cpyridine-7-carboxylic acid

Introduction to 1-methyl-5-(2-methylpropan-2-yl)oxycarbonyl-6,7-dihydro-4H-triazolo[4,5-c]pyridine-7-carboxylic acid (CAS No. 1391733-57-5)

1-methyl-5-(2-methylpropan-2-yl)oxycarbonyl-6,7-dihydro-4H-triazolo[4,5-c]pyridine-7-carboxylic acid, identified by its CAS number 1391733-57-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyridine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of an oxycarbonyl group and a methylpropan-2-yl substituent enhances its potential as a versatile intermediate in the synthesis of biologically active molecules.

The structural framework of this compound incorporates a triazolo[4,5-c]pyridine core, which is a fused bicyclic system consisting of a triazole ring and a pyridine ring. This particular arrangement is highly valuable in medicinal chemistry due to its ability to interact with biological targets in multiple ways. The 1-methyl and 7-carboxylic acid functional groups further contribute to its reactivity and utility in drug design. The oxycarbonyl moiety, specifically, serves as a protective group in peptide synthesis and can be readily manipulated to introduce other functionalities.

In recent years, there has been growing interest in heterocyclic compounds due to their demonstrated efficacy in modulating various biological pathways. The triazolopyridine scaffold has been extensively studied for its potential applications in the development of antiviral, anticancer, and anti-inflammatory agents. Notably, derivatives of this class have shown promise in inhibiting enzymes such as kinases and proteases, which are critical targets in many diseases. The specific modification of the methylpropan-2-yl group may influence the pharmacokinetic properties of the compound, making it an attractive candidate for further optimization.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of such compounds with high precision. Molecular docking studies have suggested that the triazolo[4,5-c]pyridine core can effectively engage with binding pockets on target proteins, leading to potent biological activity. Furthermore, the presence of the carboxylic acid group provides opportunities for further derivatization via esterification or amidation, allowing for fine-tuning of physicochemical properties such as solubility and bioavailability.

The synthesis of 1-methyl-5-(2-methylpropan-2-yl)oxycarbonyl-6,7-dihydro-4H-triazolo[4,5-c]pyridine-7-carboxylic acid involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic strategies include condensation reactions between appropriately substituted precursors followed by cyclization steps to form the triazolopyridine ring system. The introduction of the oxycarbonyl group typically involves reactions with oxalyl chloride or phosgene derivatives under controlled conditions. However, alternative methods such as solid-phase peptide synthesis (SPPS) have also been explored for their efficiency and scalability.

The pharmacological potential of this compound has been explored through both in vitro and in vivo studies. Preliminary data indicate that it exhibits inhibitory activity against certain enzymes linked to inflammatory pathways. The methylpropan-2-yl substituent, while contributing to steric hindrance, may also play a role in modulating receptor binding kinetics. Additionally, the carboxylic acid functionality opens avenues for prodrug development or conjugation with other therapeutic moieties.

In conclusion,1-methyl-5-(2-methylpropan-2-yl)oxycarbonyl-6,7-dihydro-4H-triazolo[4,5-c]pyridine-7-carboxylic acid (CAS No. 1391733-57-5) represents a promising lead compound in pharmaceutical research. Its unique structural features make it suitable for further exploration as an intermediate in drug discovery programs targeting various therapeutic areas. Continued investigation into its biological activity and synthetic pathways will likely yield valuable insights into its potential as a next-generation therapeutic agent.